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Compound of Interest

Compound Name: 2-Pyridylethylamine hydrochloride

Cat. No.: B8803217 Get Quote

An In-depth Technical Guide to 2-
Pyridylethylamine Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of 2-Pyridylethylamine hydrochloride. The information is intended to support

research, scientific, and drug development applications by presenting detailed data,

experimental methodologies, and relevant biological context in a clear and accessible format.

Physicochemical Properties
2-Pyridylethylamine hydrochloride, also known as 2-(2-Aminoethyl)pyridine dihydrochloride,

is the salt form of the histamine H1 receptor agonist, 2-Pyridylethylamine. The hydrochloride

form enhances the compound's stability and solubility in aqueous solutions.

Quantitative Data Summary
The physical and chemical properties of 2-Pyridylethylamine and its dihydrochloride salt are

summarized in the tables below. It is crucial to distinguish between the free base (CAS 2706-

56-1) and the dihydrochloride salt (CAS 3343-39-3) as their properties differ significantly.

Table 1: Properties of 2-Pyridylethylamine Dihydrochloride
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Property Value Source(s)

CAS Number 3343-39-3 N/A

Molecular Formula C₇H₁₂Cl₂N₂ [1]

Molecular Weight 195.09 g/mol [1]

Appearance Off-white to light brown solid [1]

Melting Point 185-186 °C N/A

Solubility
Soluble to 100 mM in water

and 50 mM in DMSO
N/A

pKa

Not explicitly found for the

dihydrochloride, but the free

base has pKa1: 4.24 and

pKa2: 9.78

N/A

Stability

Stable under recommended

storage conditions;

hygroscopic. Store desiccated

at room temperature or -20°C

for long-term storage.

[1]

Table 2: Properties of 2-Pyridylethylamine (Free Base)

Property Value Source(s)

CAS Number 2706-56-1 N/A

Molecular Formula C₇H₁₀N₂ N/A

Molecular Weight 122.17 g/mol N/A

Appearance Clear colorless to yellow liquid N/A

Boiling Point 92-93 °C at 12 mmHg N/A

Density 1.021 g/mL at 25 °C N/A

Refractive Index n20/D 1.536 N/A
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Experimental Protocols
Detailed methodologies for key experiments are provided below. These represent standard

laboratory procedures for determining the physicochemical properties of amine hydrochlorides.

Melting Point Determination
The melting point of 2-Pyridylethylamine hydrochloride can be determined using a standard

capillary melting point apparatus.

Methodology:

Sample Preparation: A small amount of the crystalline 2-Pyridylethylamine hydrochloride
is finely ground and packed into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.

Heating: The sample is heated at a steady rate of 1-2 °C per minute.

Observation: The temperature at which the substance first begins to melt (the first

appearance of liquid) and the temperature at which the entire sample has melted are

recorded. This range is reported as the melting point.

Calibration: The apparatus should be calibrated using standards with known melting points.

Sample Preparation Measurement Result

Grind Sample Pack Capillary Place in Apparatus Heat Slowly (1-2°C/min) Observe & Record Range Report Melting Point Range

Click to download full resolution via product page

Experimental workflow for melting point determination.

pKa Determination by Potentiometric Titration
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The acid dissociation constants (pKa) of 2-Pyridylethylamine can be determined by

potentiometric titration. This involves titrating a solution of the compound with a strong acid or

base and monitoring the pH.

Methodology:

Solution Preparation: A known concentration of 2-Pyridylethylamine is dissolved in deionized

water. The ionic strength of the solution is kept constant by adding a neutral salt like KCl.

Titration Setup: The solution is placed in a beaker with a calibrated pH electrode and a

magnetic stirrer.

Titration: A standardized solution of a strong acid (e.g., HCl) is added in small, precise

increments. After each addition, the solution is allowed to equilibrate, and the pH is recorded.

Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant

added. The pKa values correspond to the pH at the half-equivalence points. For a diprotic

base like 2-Pyridylethylamine, two equivalence points and two pKa values will be observed.

Biological Activity and Signaling Pathway
2-Pyridylethylamine is a selective agonist for the histamine H1 receptor.[2] The H1 receptor is a

G-protein coupled receptor (GPCR) that plays a crucial role in allergic and inflammatory

responses.

Histamine H1 Receptor Signaling Pathway
Activation of the H1 receptor by an agonist like 2-Pyridylethylamine initiates a well-defined

intracellular signaling cascade. This pathway is primarily mediated by the Gq family of G

proteins.

Pathway Description:

Agonist Binding: 2-Pyridylethylamine binds to the histamine H1 receptor on the cell surface.

Gq Protein Activation: This binding event causes a conformational change in the receptor,

leading to the activation of the associated Gq protein. The alpha subunit of the Gq protein

exchanges GDP for GTP and dissociates from the beta-gamma subunits.
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Phospholipase C (PLC) Activation: The activated Gq-alpha subunit then activates the

enzyme phospholipase C (PLC).

Second Messenger Generation: PLC cleaves phosphatidylinositol 4,5-bisphosphate (PIP2),

a membrane phospholipid, into two second messengers: inositol trisphosphate (IP3) and

diacylglycerol (DAG).

Intracellular Calcium Release: IP3 diffuses into the cytoplasm and binds to IP3 receptors on

the endoplasmic reticulum, triggering the release of stored calcium ions (Ca²⁺) into the

cytoplasm.

Protein Kinase C (PKC) Activation: The increased intracellular Ca²⁺ concentration, along with

DAG, activates Protein Kinase C (PKC).

Downstream Effects: PKC and elevated intracellular Ca²⁺ levels lead to various cellular

responses, including smooth muscle contraction, increased vascular permeability, and the

transcription of pro-inflammatory genes.
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Histamine H1 receptor signaling pathway activated by 2-Pyridylethylamine.
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Spectroscopic Data
While a comprehensive search was conducted, readily viewable experimental NMR (¹H and

¹³C) and IR spectra for 2-Pyridylethylamine hydrochloride were not available in the public

domain at the time of this report. Researchers are advised to acquire this data experimentally

or consult specialized spectral databases.

Stability and Storage
2-Pyridylethylamine hydrochloride is a hygroscopic solid and should be stored in a tightly

sealed container in a dry and well-ventilated place.[1] For long-term storage, it is recommended

to keep the compound at -20°C.[1] The free base is air-sensitive and should be stored under an

inert atmosphere.

Safety Information
2-Pyridylethylamine and its hydrochloride salt are corrosive and can cause burns to the skin,

eyes, and respiratory tract. Appropriate personal protective equipment (PPE), including gloves,

safety glasses, and a lab coat, should be worn when handling this compound. Work should be

conducted in a well-ventilated fume hood. In case of contact, immediately flush the affected

area with plenty of water and seek medical attention.

This guide is intended for research purposes only and should not be used for diagnostic or

therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8803217#physical-and-chemical-properties-of-2-
pyridylethylamine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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